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Compound of Interest

Compound Name: Dimethyl isophthalate

Cat. No.: B047668

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and
analysis of Dimethyl isophthalate (CAS 1459-93-4), a significant organic compound with
applications ranging from polymer chemistry to analytical sciences.

Chemical and Physical Properties

Dimethyl isophthalate is an aromatic diester, appearing as white to off-white flakes or a
crystalline powder at room temperature.[1] It is the dimethyl ester of isophthalic acid.

Table 1: Physicochemical Properties of Dimethyl
Isophthalate

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b047668?utm_src=pdf-interest
https://www.benchchem.com/product/b047668?utm_src=pdf-body
https://www.benchchem.com/product/b047668?utm_src=pdf-body
https://spectrabase.com/spectrum/3cnTAxtrOAU
https://www.benchchem.com/product/b047668?utm_src=pdf-body
https://www.benchchem.com/product/b047668?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
CAS Number 1459-93-4 [2]
Molecular Formula C10H1004 [3]
Molecular Weight 194.18 g/mol [3]

White to off-white flakes or
Appearance , [1]
crystalline powder

Melting Point 64 - 68 °C [3]
Boiling Point 282 °C [2]
Density 1.194 g/cm3 (at 20 °C) [2]

B Soluble in methanol, ethanol;
Solubility _ [1]
Insoluble in water

log Pow (Octanol/Water) 2.1 [2]

Spectroscopic Data

The structural elucidation of Dimethyl isophthalate is supported by various spectroscopic
techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H and 3C NMR spectra provide detailed information about the molecular structure. The
chemical shifts are recorded in CDCls.[3]

Table 2: NMR Spectral Data for Dimethyl Isophthalate in
CDCIs
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Chemical Shift (5,

Nucleus Multiplicity Assignment
ppm)
1H NMR 8.68 q H-2 (Aromatic)
8.22 dt H-4, H-6 (Aromatic)
7.51 m H-5 (Aromatic)
3.94 S -OCHs (Methyl)
13C NMR 166.38 - C=0 (Ester carbonyl)
133.94 - C-5 (Aromatic CH)
C-1, C-3 (Aromatic C-
130.84
CO)
130.70 - C-2 (Aromatic CH)
C-4, C-6 (Aromatic
128.76
CH)
52.52 - -OCHs (Methyl)

Infrared (IR) Spectroscopy

The FT-IR spectrum of Dimethyl isophthalate exhibits characteristic absorption bands
corresponding to its functional groups.

Table 3: Key FT-IR Absorption Bands for Dimethyl
Isophthalate
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Wavenumber . . . .

Intensity Vibration Functional Group
(cm™)
~3100-3000 Medium C-H Stretch Aromatic C-H
~2950 Medium C-H Stretch Methyl C-H
~1720 Strong C=0 Stretch Ester Carbonyl
~1600, ~1450 Medium-Strong C=C Stretch Aromatic Ring
~1250 Strong C-O Stretch Ester C-O

Mass Spectrometry (MS)

Electron lonization (EI) mass spectrometry of Dimethyl isophthalate shows a distinct
fragmentation pattern. The molecular ion peak is observed at m/z 194. A prominent
fragmentation involves the loss of a methoxy group (-OCHs) to yield a base peak at m/z 163.[4]
[5] Another significant fragment is seen at m/z 135, corresponding to the loss of a carboxyl
group.[4] The fragmentation pathways can be complex, with some studies suggesting an
isomerization into an ion-neutral complex.[4]

Experimental Protocols
Synthesis of Dimethyl Isophthalate

Dimethyl isophthalate can be synthesized via Fischer esterification of isophthalic acid with
methanol, using a strong acid catalyst.[2]

Materials:

Isophthalic acid (1.66 g, 0.1 mmol)

Super dry methanol (60 mL)

Concentrated Sulfuric Acid (H2S0a4) (2-3 drops)

Ice cold water

Sodium bicarbonate solution
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Procedure:

o Combine isophthalic acid and super dry methanol in a round-bottom flask.
e Add 2-3 drops of concentrated sulfuric acid to the mixture.

o Reflux the mixture with stirring until all the isophthalic acid has dissolved.

» Pour the hot reaction mixture onto ice-cold water. A solid precipitate of Dimethyl
isophthalate will form.

e Neutralize the remaining acid by adding sodium bicarbonate solution until effervescence
ceases.

« Filter the solid product using a Buchner funnel.
e Wash the collected solid several times with water.

e Dry the product. The expected melting point is 64-67 °C.[2]

Isophthalic Acid
H2S04 (catalyst)

Purified Product

: Reflux until dissolved, Add NaHCO:s solution Filter and Wash, Dimethyl Isophthalate

Click to download full resolution via product page

Synthesis workflow for Dimethyl isophthalate.

GC-MS Analysis of Dimethyl Isophthalate

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b047668?utm_src=pdf-body
https://www.benchchem.com/product/b047668?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/dimethyl-isophthalate.htm
https://www.benchchem.com/product/b047668?utm_src=pdf-body-img
https://www.benchchem.com/product/b047668?utm_src=pdf-body
https://www.benchchem.com/product/b047668?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

This protocol outlines a general method for the quantification of Dimethyl isophthalate in a
sample matrix, adapted from methods for analyzing phthalates in consumer products.

1. Sample Preparation (Liquid-Liquid Extraction):

o For aqueous samples, perform a liquid-liquid extraction using a non-polar solvent like
isohexane or dichloromethane.

« Concentrate the organic extract by evaporation under a gentle stream of nitrogen.

o Reconstitute the residue in a known volume of a suitable solvent (e.g., isohexane, ethyl
acetate).

e Add an appropriate internal standard (e.g., a deuterated phthalate like DnBP-d4).
2. GC-MS Instrumental Conditions:
e Gas Chromatograph: Agilent GC or equivalent.

e Column: HP-5MS (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID x 0.25
pm film thickness.

« Injector: Splitless mode, 280 °C.
» Carrier Gas: Helium, constant flow rate of 1 mL/min.
e Oven Temperature Program:
o Initial temperature: 100 °C, hold for 1 min.
o Ramp 1: 10 °C/min to 230 °C.
o Ramp 2: 10 °C/min to 270 °C, hold for 2 min.
o Ramp 3: 25 °C/min to 300 °C, hold for 8 min.
e Mass Spectrometer:

o lonization Mode: Electron lonization (EIl) at 70 eV.
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o Source Temperature: 250 °C.
o Acquisition Mode: Selected lon Monitoring (SIM).
» Quantification ion for Dimethyl isophthalate: m/z 163.

» Qualifier ions: m/z 194, 135.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b047668?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4 N

Sample Preparation

Agueous Sample

4
Liquid-Liquid Extraction
(e.g., Isohexane)

Y
(Evaporate & Reconstituta

y

Gdd Internal StandarcD
\ J

GC-MS Analysis

Chromatographic Separation
(HP-5MS Column)

A4
[Electron lonization (70 eVD

4
[Mass Detection (SIM Modea

m/z 163, 194, 135
\ %

Data Analysis

(Quantification)

Click to download full resolution via product page

Analytical workflow for Dimethyl isophthalate by GC-MS.
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Applications

Dimethyl isophthalate is a versatile chemical intermediate. Its primary applications include:

o Polymer Synthesis: It serves as a comonomer in the production of polyester resins, such as
poly(ethylene terephthalate-co-isophthalate) (PETI).[6] The incorporation of isophthalate
units modifies the polymer's properties, for instance, by lowering the melting point and
improving clarity in PET resins.[6]

o Plasticizer: It is used as a plasticizer to increase the flexibility and durability of polymers.[1]

e Analytical Standard: Due to its stability, it is used as an internal standard or an analytical
reference standard for the quantification of other phthalates in various complex matrices like
soil, plastics, and cosmetics using GC-MS.[1]

» Organic Synthesis: It is a precursor in various organic syntheses.[1]

Safety and Handling

Dimethyl isophthalate is considered to be of low acute toxicity. However, it is classified as
causing serious eye irritation.[6]

Table 4: Toxicological Data

Test Route Species Value Reference(s)
LDso Oral Rat > 2,000 mg/kg 2]
LDso Dermal Rat > 2,000 mg/kg [2]

Handling Precautions:
e Use in a well-ventilated area.
o Wear appropriate personal protective equipment (PPE), including safety goggles and gloves.

¢ Avoid generating dust. In finely divided form, it may form explosive mixtures with air.[2]
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» Store in a cool, dry place away from incompatible substances such as strong oxidizing
agents.[2]

Stability and Reactivity:

e The material is stable under normal ambient and anticipated storage and handling
conditions.[2]

e Itis incompatible with strong oxidizing agents.[2]

e Hazardous decomposition products primarily consist of carbon oxides upon combustion.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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